Cas no 796851-15-5 (8-Chloro-6-methoxyquinoline)

8-Chloro-6-methoxyquinoline structure

Product Name:8-Chloro-6-methoxyquinoline

CAS No:796851-15-5

MF:C₁₀H₈ClNO

MW:193.629621505737

MDL:MFCD09907835

CID:556570

PubChem ID:20701168

Update Time:2024-10-27

8-Chloro-6-methoxyquinoline Chemical and Physical Properties

Names and Identifiers

- 8-Chloro-6-methoxyquinoline
- Quinoline,8-chloro-6-methoxy-
- 8-Chlor-6-methoxy-chinolin
- 8-chloro-6-methoxy-quinoline
- AG-H-19489
- AK-31837
- CTK5E7016
- SureCN3563100
- DJTLOGWJGGBMKV-UHFFFAOYSA-N
- FCH876146
- STL555388
- BBL101592
- CM10082
- AX8246377
- 8-Chloro-6-methoxyquinoline (ACI)
- CS-0043096
- DTXSID90609425
- DS-11557
- SB68545
- WGB85115
- AKOS005259880
- MFCD09907835
- SCHEMBL3563100
- 796851-15-5
- SY041637
- AU-004/43508197
- DB-360002
- MDL： MFCD09907835
- Inchi： 1S/C10H8ClNO/c1-13-8-5-7-3-2-4-12-10(7)9(11)6-8/h2-6H,1H3
- InChI Key： DJTLOGWJGGBMKV-UHFFFAOYSA-N
- SMILES： ClC1C2C(=CC=CN=2)C=C(OC)C=1

Computed Properties

Exact Mass: 193.0294416g/mol
Monoisotopic Mass: 193.0294416g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 176
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 22.1

Experimental Properties

Density: 1.3±0.1 g/cm3
Boiling Point: 316.0±22.0 °C at 760 mmHg
Flash Point: 144.9±22.3 °C
Vapor Pressure: 0.0±0.6 mmHg at 25°C

8-Chloro-6-methoxyquinoline Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

8-Chloro-6-methoxyquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM129388-1g	8-chloro-6-methoxyquinoline	796851-15-5	95%	1g	$215	2021-08-05
Chemenu	CM129388-5g	8-chloro-6-methoxyquinoline	796851-15-5	95%	5g	$701	2021-08-05
Alichem	A189001286-1g	8-Chloro-6-methoxyquinoline	796851-15-5	95%	1g	$218.66	2023-09-01
Alichem	A189001286-5g	8-Chloro-6-methoxyquinoline	796851-15-5	95%	5g	$712.98	2023-09-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-DY873-50mg	8-Chloro-6-methoxyquinoline	796851-15-5	95+%	50mg	243.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-DY873-200mg	8-Chloro-6-methoxyquinoline	796851-15-5	95+%	200mg	618.0CNY	2021-07-12
TRC	C632235-10mg	8-Chloro-6-methoxyquinoline	796851-15-5		10mg	$ 50.00	2022-06-06
TRC	C632235-50mg	8-Chloro-6-methoxyquinoline	796851-15-5		50mg	$ 160.00	2022-06-06
TRC	C632235-100mg	8-Chloro-6-methoxyquinoline	796851-15-5		100mg	$ 250.00	2022-06-06
Apollo Scientific	OR480860-1g	8-Chloro-6-methoxyquinoline	796851-15-5	98%	1g	£106.00	2025-02-20

8-Chloro-6-methoxyquinoline Production Method

Production Method 1

18119-24-9

796851-15-5

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; overnight, rt

Reference

The Synthesis and Biological Evaluation of Quinolyl-piperazinyl Piperidines as Potent Serotonin 5-HT1A Antagonists

Childers, Wayne E. Jr.; et al, Journal of Medicinal Chemistry, 2010, 53(10), 4066-4084

Production Method 2

52671-64-4

56-81-5

796851-15-5

Reaction Conditions

1.1 Reagents: Sulfuric acid , Ferrous sulfate , Boric acid (H3BO3) Solvents: Glycerol , Nitrobenzene , Water ; 0 °C; 2 h, 0 °C → 120 °C; 20 h, 150 °C
1.2 Reagents: Potassium carbonate Solvents: Water ; neutralized, cooled
2.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; overnight, rt

Reference

The Synthesis and Biological Evaluation of Quinolyl-piperazinyl Piperidines as Potent Serotonin 5-HT1A Antagonists

Childers, Wayne E. Jr.; et al, Journal of Medicinal Chemistry, 2010, 53(10), 4066-4084